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Compound of Interest

Compound Name: DK419

Cat. No.: B10824395

For Researchers, Scientists, and Drug Development Professionals

Introduction

DK419 is a potent small molecule inhibitor of the Wnt/B-catenin signaling pathway, a critical
pathway often dysregulated in colorectal cancer (CRC). This document provides detailed
application notes and protocols for the treatment of two common colorectal cancer cell lines,
HCT116 (B-catenin mutant) and SW480 (APC mutant), with DK419. The provided
methodologies cover the assessment of cell viability, the mechanism of action, and the
induction of apoptosis.

Data Presentation

The following table summarizes the reported half-maximal inhibitory concentration (IC50)
values for DK419 in the HCT116 and SW480 colorectal cancer cell lines. This data is crucial for
designing experiments with appropriate dose ranges of the compound.

Cell Line IC50 Value (pM)
HCT116 0.36
SW480 0.26

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the mechanism of action of DK419 and a comprehensive

workflow for its experimental validation.

DK419 Mechanism of Action in Wnt/(3-catenin Signaling
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Figure 1: Proposed mechanism of DK419 in the Wnt/B-catenin signaling pathway.
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Experimental Workflow for DK419 Evaluation
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 To cite this document: BenchChem. [Application Notes and Protocols: DK419 Treatment in
HCT116 and SW480 Cell Lines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b10824395#dk419-treatment-in-hct116-and-sw480-
cell-lines]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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